Cas no 1239964-06-7 (2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile)
1239964-06-7 structure
Product Name:2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
CAS No:1239964-06-7
MF:C10H9BrFN
MW:242.08756518364
MDL:MFCD19694629
CID:5197042
PubChem ID:66741041
Update Time:2023-08-26
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
-
- MDL： MFCD19694629
- Inchi： 1S/C10H9BrFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,1-2H3
- InChI Key： OTDARMPRSPAXQA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C(C#N)(C)C)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 230
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1108970-1g |
2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 95% | 1g |
$590 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1108970-1g |
2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 95% | 1g |
$590 | 2025-02-26 | |
| Enamine | EN300-1914440-0.05g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1914440-0.1g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1914440-0.25g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1914440-0.5g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1914440-1.0g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1914440-2.5g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1914440-5.0g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1914440-10.0g |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile |
1239964-06-7 | 10g |
$3376.0 | 2023-06-02 |
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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